2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxoquinazolin-1-yl]acetamide
• InChI: InChI=1S/C23H26N4O2/c1-16-7-9-18(10-8-16)24-21(28)15-27-20-6-4-3-5-19(20)22(25-23(27)29)26-13-11-17(2)12-14-26/h3-10,17H,11-15H2,1-2H3,(H,24,28)
• InChI Key: KAPCKJMYXOIRRS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=O)N(C3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

The compound “2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Scientific Research Applications

Antimicrobial Applications

Compounds with structures resembling or related to 2-{[4-methyl-5-(1-methyl-3-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]thio}-N-[2-(trifluoromethyl)phenyl]acetamide have shown significant antimicrobial activity. A study by Punia et al. (2021) reported on the synthesis and antimicrobial evaluation of pyrazole-imidazole-triazole hybrids. These compounds, synthesized through click reactions, demonstrated excellent potency against various microbes, including A. niger, with some compounds even outperforming reference drugs like Fluconazole (Punia et al., 2021).

Antitumor and Antioxidant Activity

Research into the pharmacological potential of similar heterocyclic compounds, including 1,3,4-oxadiazole and pyrazole derivatives, has revealed promising results in toxicity assessment, tumor inhibition, and antioxidant activities. Faheem (2018) conducted a study focusing on the computational and pharmacological evaluation of these compounds for their antitumor and antioxidant properties, showing moderate to high efficacy in various assays (Faheem, 2018).

Synthesis and Structural Applications

The synthesis and investigation of properties of N-R-2-(5-(5-methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides under varying chemical process conditions were explored by Hotsulia and Fedotov (2019). Their work aimed at optimizing synthesis conditions and investigating the wide spectrum of actions these compounds could offer, potentially including biological activities (Hotsulia & Fedotov, 2019).

Antimycobacterial Activity

A study by Emmadi et al. (2015) on the synthesis and evaluation of novel fluorinated pyrazolo-1,2,3-triazole hybrids presented these compounds as potential antimycobacterial agents. The research highlighted promising lead compounds with significant activity against Mycobacterium smegmatis, showcasing the potential of such hybrid compounds in addressing tuberculosis and related bacterial infections (Emmadi et al., 2015).